6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane]

• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 2'-methylspiro[3-oxabicyclo[5.1.0]octane-4,4'-oxane]
• InChI: InChI=1S/C12H20O2/c1-9-7-12(4-5-13-9)3-2-10-6-11(10)8-14-12/h9-11H,2-8H2,1H3
• InChI Key: TWGLFMXKAPXXFW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2(CCC3CC3CO2)CCO1

Description

6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is a high-purity spirocyclic compound with the molecular formula C 12 H 20 O 2 and a molecular weight of 196.29 g/mol . Its unique structure is characterized by a bicyclo[5.1.0]octane core fused to a six-membered oxane (tetrahydropyran) ring via a spiro linkage, with a methyl group at the 6'-position that influences its steric and electronic properties . This compound serves as a versatile building block in organic synthesis, particularly for constructing complex molecular architectures . The spirocyclic framework offers a rigid, three-dimensional scaffold that is valuable in medicinal chemistry for exploring novel pharmacophores and in materials science. While direct biological data is limited, compounds with analogous spirocyclic structures have demonstrated potential in scientific research, including studies into apoptosis induction in cancer cell lines and anti-inflammatory properties through the modulation of pathways like NF-κB . The mechanism of action for spirocyclic compounds typically involves interaction with specific enzymatic or receptor binding sites, modulating their activity . Safety Notice: This product is intended for research purposes and laboratory use only. It is not designated or approved for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

General Synthetic Strategy

The synthesis of 6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] typically involves the construction of the spirocyclic core through cyclization reactions of suitably functionalized bicyclic precursors. The key step is the formation of the spiro linkage between the bicyclo[5.1.0]octane moiety and the oxane ring. This is often achieved via intramolecular cyclization under acidic or basic conditions, where control of reaction parameters such as temperature, solvent, and pH is crucial to favor the desired spiro compound and minimize side products.

Reported Synthetic Route (Based on Vulcanchem Data)

• Starting Materials: Precursors containing bicyclo[5.1.0]octane skeleton with appropriate functional groups amenable to ring closure.
• Cyclization Conditions: Acidic or basic catalysis to promote intramolecular nucleophilic attack forming the oxane ring.
• Methylation: Introduction of the 6'-methyl substituent is achieved either before or after spirocyclization, typically via methyl iodide or other methylating agents under basic conditions.
• Purification: Techniques such as distillation, recrystallization, or chromatography are employed to isolate the pure spirocyclic compound with high yield and purity.
• Yields: Industrial processes optimize reaction conditions to maximize yield, often achieving yields above 80% for key steps.

Related Synthetic Insights from Spirocyclic Compounds

Although direct detailed synthetic protocols for this compound are scarce, analogous spirocyclic compounds have been synthesized using:

• Oxidative Spiroannulation: For example, spirolactones have been synthesized by oxidative spiroannulation using lead tetraacetate or similar oxidants to form spirocyclic lactones from hydroxy acids.
• Protecting Group Strategies: Selective protection of hydroxyl groups (e.g., using TBDMS or methoxymethyl ethers) has been employed to control regioselectivity during multi-step synthesis involving methylation and cyclization.
• Knoevenagel Condensation and Hydrogenation: These steps are often used to build precursors with the appropriate functionality for subsequent spirocyclization.

• Data Table: Summary of Key Synthetic Parameters

Parameter	Description/Value	Reference
Molecular Formula	C12H20O2
Molecular Weight	196.29 g/mol
Key Starting Materials	Bicyclo[5.1.0]octane derivatives with hydroxyl or halide groups
Cyclization Conditions	Acidic or basic catalysis, temperature control
Methylation Reagents	Methyl iodide (MeI), base (e.g., NaOH)
Protecting Groups	TBDMS, methoxymethyl ethers
Purification Techniques	Distillation, recrystallization, chromatography
Typical Yields	80-90% for cyclization and methylation steps

• Research Outcomes and Analysis

• The spirocyclic structure imparts notable chemical stability and distinct stereochemistry, which can be exploited in medicinal chemistry for selective biological interactions.
• Control over regioselective methylation and cyclization is critical; protecting group strategies are essential to achieve high selectivity and yield.
• Oxidative spiroannulation methods, although more common for spirolactones, offer a conceptual route for spiro ring formation and may be adapted for this compound.
• Industrial synthesis focuses on optimizing reaction conditions to scale up production while maintaining purity and minimizing by-products.

• Conclusion

The preparation of 6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] involves strategic cyclization of bicyclic precursors under controlled acidic or basic conditions, often accompanied by methylation steps. While direct detailed synthetic protocols are limited, methodologies from related spirocyclic compounds provide valuable insights, including the use of protecting groups, oxidative spiroannulation, and careful reaction condition optimization. The compound's unique spirocyclic structure offers potential for diverse applications, justifying ongoing research into its efficient synthesis and functionalization.

Chemical Reactions Analysis

Types of Reactions

6’-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4’-oxane] undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the oxane ring, where nucleophiles replace leaving groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous solution for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted oxane derivatives.

Scientific Research Applications

Scientific Research Applications of 6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane]

6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is a chemical compound with the molecular formula $C_{12}H_{20}O_2$ and a molecular weight of 196.29 g/mol. This compound features a unique spirocyclic structure, consisting of a bicyclo[5.1.0]octane moiety spiro-linked to an oxane ring. The presence of a methyl group at the 6' position imparts specific chemical properties, influencing its reactivity and interactions with other molecules.

Applications in Chemistry

6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] serves as a building block in synthesizing complex organic molecules. Its spirocyclic structure offers a unique framework for creating diverse chemical structures with specific spatial arrangements.

Applications in Biology

This compound is investigated for its potential biological activity and interactions with biomolecules. The spirocyclic structure allows it to fit into unique binding sites on enzymes or receptors, modulating their activity. Research indicates that it can interact with molecular targets in biological systems, potentially inhibiting specific enzymes involved in metabolic pathways or modulating receptors affecting signal transduction pathways.

Applications in Medicine

6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is explored for its potential therapeutic properties and as a precursor in drug synthesis. Compounds exhibiting spirocyclic structures have shown promise in inducing apoptosis in various cancer cell lines. Additionally, compounds derived from similar frameworks have demonstrated anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes like COX-2 and iNOS. Studies suggest that certain spirocyclic compounds can significantly reduce inflammation in animal models by modulating the NF-kB signaling pathway.

Applications in Industry

This compound is utilized in producing specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6’-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4’-oxane] involves its interaction with specific molecular targets. The spirocyclic structure allows it to fit into unique binding sites on enzymes or receptors, modulating their activity. The pathways involved may include inhibition or activation of specific enzymes, leading to downstream effects on cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Bicyclo Ring Systems

The bicyclo[5.1.0]octane system in the target compound differs from smaller bicyclic analogs like bicyclo[3.3.0]octane or bicyclo[3.2.0]heptane (e.g., 6-(5-ethoxyhept-1-yl)bicyclo[3.3.0]octan-3-one ). Larger bicyclo systems (e.g., 5.1.0 vs. 3.3.0) exhibit reduced ring strain, enhancing thermal stability. For instance, bicyclo[3.2.0]heptane derivatives in undergo ring-expansion reactions under mild conditions, whereas bicyclo[5.1.0] systems are likely more resistant to such rearrangements due to lower strain .

Spiro Linkages and Ether Rings

The spiro-oxane linkage in the target compound contrasts with spiro-oxirane (three-membered epoxide) derivatives described in (e.g., spiro[bicyclo[3.2.0]heptane-6,2"-oxirane]). Oxirane rings are highly strained, making them reactive toward nucleophiles (e.g., lithium iodide in ), whereas the six-membered oxane ring in the target compound is less strained and more chemically inert. This difference impacts applications: oxiranes are intermediates in synthesis, while oxanes may serve as stable scaffolds in materials.

Substituent Effects

The methyl group at the 6'-position of the oxane ring differentiates the target compound from analogs with alkoxy substituents (e.g., 5-ethoxyhept-1-yl groups in ). Methyl groups exert steric hindrance without significant electronic effects, whereas ethoxy/methoxy substituents introduce polarity and hydrogen-bonding capacity. For example, ethoxy-substituted bicyclo compounds in are intermediates in synthesizing ketones, where the alkoxy group directs reactivity during ring-opening steps .

Data Table: Structural and Functional Comparison

Compound	Bicyclo System	Spiro Linkage	Key Substituent	Reactivity/Stability	Application
6'-Methyl-3-oxaspiro[...]	[5.1.0]	Oxane (6-membered)	6'-Methyl	Low strain, high stability	Potential polymer scaffolds
Spiro[bicyclo[3.2.0]heptane-6,2"-oxirane]	[3.2.0]	Oxirane (3-membered)	5-Ethoxyhept-1-yl	High strain, reactive with nucleophiles	Synthesis intermediates
Bicyclo[2.2.2]octane dianhydride	[2.2.2]	N/A	Dianhydride	High thermal stability	Polyimide polymers
6-(5-Methoxyhept-1-yl)bicyclo[3.3.0]octan-3-one	[3.3.0]	N/A	5-Methoxyhept-1-yl	Moderate strain, ketone formation	Pharmaceutical intermediates

Research Findings and Implications

• Synthetic Challenges : The synthesis of 6'-methyl-3-oxaspiro[...] may require precise control of spirocyclization, as seen in ’s use of dichloroketene and zinc-acetic acid for analogous systems .
• Thermal Behavior : Compared to bicyclo[2.2.2]octane dianhydrides in , the target compound’s larger bicyclo system may offer comparable rigidity but lower thermal stability due to the absence of aromaticity.
• Functionalization Potential: The methyl group’s inertness limits derivatization options, unlike alkoxy-substituted analogs in , which undergo further functionalization .

Biological Activity

6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is a complex organic compound notable for its unique spirocyclic structure and potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

The molecular formula of 6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is $C_{12}H_{20}O_2$, with a molecular weight of approximately 196.29 g/mol. The structural uniqueness of this compound arises from its bicyclic framework, which includes a spiro linkage between a bicyclo[5.1.0]octane moiety and an oxane ring.

Property	Value
Molecular Formula	$C_{12}H_{20}O_2$
Molecular Weight	196.29 g/mol
Density	Not Available
Boiling Point	Not Available
CAS Number	2060031-77-6

The biological activity of 6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane] is primarily attributed to its interaction with various molecular targets in biological systems. The spirocyclic structure allows it to fit into specific binding sites on enzymes or receptors, modulating their activity.

Potential Mechanisms:

• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : The compound could interact with receptors affecting signal transduction pathways.

Anticancer Activity

Recent studies have explored the anticancer potential of compounds with similar structural features to 6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane]. For instance, compounds exhibiting spirocyclic structures have shown promise in inducing apoptosis in various cancer cell lines.

Anti-inflammatory Activity

Compounds derived from similar frameworks have been reported to exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as COX-2 and iNOS.

Research Findings

Research indicates that certain spirocyclic compounds can significantly reduce inflammation in animal models by modulating the NF-kB signaling pathway.

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	References
Anticancer	Induces apoptosis in cancer cells
Anti-inflammatory	Inhibits pro-inflammatory cytokines
Enzyme inhibition	Modulates metabolic pathways

Q & A

Basic: What are the recommended synthetic routes for 6'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,4'-oxane]?

Methodological Answer:
Synthesis typically involves cycloaddition or ring-opening strategies to construct the spirocyclic and bicyclo frameworks. For example:

• Step 1: Start with a bicyclo[5.1.0]octane precursor functionalized with reactive groups (e.g., epoxides or anhydrides). highlights the use of bicyclo-derived dianhydrides in polyimide synthesis, suggesting analogous reactivity for spiro-ether formation .
• Step 2: Introduce the oxane ring via nucleophilic attack on the bicyclo system. references 4,4-dimethyl-3,5,8-trioxabicyclo[5.1.0]octane, indicating that methyl-substituted oxiranes or oxetanes can be used under catalytic conditions .
• Step 3: Purify via column chromatography (e.g., using methylene chloride/benzene mixtures as in ) and validate purity via GC (>95%) .

Basic: How can spectroscopic techniques resolve structural ambiguities in this compound?

Methodological Answer:

• NMR Analysis: Use $^{1}\text{H}$- and $^{13}\text{C}$-NMR to identify sp$^3$ hybridized carbons and methyl groups. demonstrates trifluoroacetylation of hydroxyl groups in bicyclo systems to enhance signal resolution in crowded spectral regions .
• IR Spectroscopy: Confirm ether linkages (C–O–C stretches at ~1100 cm$^{-1}$) and absence of carbonyl impurities.
• Mass Spectrometry: High-resolution MS (HRMS) can distinguish isotopic patterns for molecular formula validation (e.g., Molecular Weight: ~274 g/mol as in ) .

Advanced: What strategies address regioselective functionalization of the spirocyclic framework?

Methodological Answer:
Regioselectivity challenges arise from steric hindrance and electronic effects in the bicyclo[5.1.0]octane core. Approaches include:

• Directed C–H Activation: Use transition-metal catalysts (e.g., Pd or Ru) to target less hindered positions. lists substituted spiro compounds, implying feasibility of late-stage modifications .
• Protecting Group Strategies: Temporarily block reactive sites (e.g., silyl ethers for hydroxyl groups) to direct functionalization to the methyl-substituted oxane ring .
• Computational Guidance: DFT calculations can predict reactive sites based on electron density maps (see for structural parameterization) .

Advanced: How can thermal stability and phase behavior be systematically evaluated?

Methodological Answer:

• Differential Scanning Calorimetry (DSC): Measure melting points and glass transitions. provides thermodynamic data for bicyclo[5.1.0]octane derivatives (e.g., enthalpy of fusion) for benchmarking .
• Thermogravimetric Analysis (TGA): Assess decomposition temperatures under inert atmospheres. Polyimide applications in suggest stability up to 300°C for related spirocyclic systems .
• X-ray Diffraction (XRD): Resolve crystalline phases and lattice parameters, critical for material science applications.

Basic: Which solvents are compatible with this compound for solution-phase studies?

Methodological Answer:

• Polar Aprotic Solvents: Methylene chloride ( ) and THF are ideal for dissolving spirocyclic ethers .
• Avoid Protic Solvents: Methanol/water may induce hydrolysis of the oxane ring.
• Concentration Limits: Prepare stock solutions at 2,000 µg/mL in methylene chloride/benzene (1:1 v/v) to prevent precipitation, as in .

Advanced: How can computational modeling predict conformational dynamics?

Methodological Answer:

• Molecular Dynamics (MD) Simulations: Use software like Gaussian or GROMACS with force fields parameterized for bicyclo systems (e.g., MMFF94). provides NIST-validated structural data for initial geometry optimization .
• QM/MM Hybrid Methods: Study ring-strain effects in the bicyclo[5.1.0]octane moiety. references polyquinane dynamics, offering comparative insights .
• Free Energy Landscapes: Map energy barriers for ring-flipping or chair-boat transitions in the oxane component.